2-Iodo-1-(trifluoromethoxy)tetrafluoroethane
Description
2-Iodo-1-(trifluoromethoxy)tetrafluoroethane, also known as I-TFE, is a halogenated hydrocarbon compound with a wide range of applications in research and industry. It is a colorless, volatile liquid that is insoluble in water and has a boiling point of -4.2°C. I-TFE has been used in a variety of applications, including as a solvent in chemical and pharmaceutical synthesis, as a coolant in cryogenic applications, and as a propellant in aerosol products. In the laboratory, I-TFE has been used as a reagent in various synthetic reactions, and as a component of liquid chromatography mobile phases.
Scientific Research Applications
Pharmaceutical Development
In the realm of pharmaceuticals, this compound’s ability to introduce both iodine and trifluoromethoxy groups makes it a dual-functional reagent. The iodine atom can be used for radio-labeling, which is crucial for diagnostic imaging techniques like PET scans. Meanwhile, the trifluoromethoxy group can improve the metabolic stability of drugs, making this compound an important tool in the design of new medications .
Catalysis
This compound can act as a catalyst or a catalyst precursor in various chemical reactions. Its fluorinated structure can influence the reactivity and selectivity of catalytic processes, which is beneficial in fine chemical synthesis and environmental applications where precise control over reaction outcomes is necessary .
Fluorine Chemistry Research
As a fluorinated compound, 2-Iodo-1-(trifluoromethoxy)tetrafluoroethane is of significant interest in fluorine chemistry research. It provides insights into the behavior of fluorinated molecules and helps develop new methodologies for introducing fluorine atoms into organic molecules, which is a key area of research due to the importance of fluorine in many commercial products .
Environmental Studies
The study of fluorinated compounds like 2-Iodo-1-(trifluoromethoxy)tetrafluoroethane also extends to environmental science. Researchers use it to understand the environmental impact and fate of fluorinated pollutants. Its stability and distinct chemical signature allow for tracking and studying the persistence of such compounds in the environment .
properties
IUPAC Name |
1,1,2,2-tetrafluoro-1-iodo-2-(trifluoromethoxy)ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3F7IO/c4-1(5,11)2(6,7)12-3(8,9)10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVOEAIUILBLRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)I)(OC(F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F7IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10382142 |
Source
|
| Record name | 1,1,2,2-Tetrafluoro-1-iodo-2-(trifluoromethoxy)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10382142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-1-(trifluoromethoxy)tetrafluoroethane | |
CAS RN |
1561-52-0 |
Source
|
| Record name | 1,1,2,2-Tetrafluoro-1-iodo-2-(trifluoromethoxy)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10382142 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Iodo-1-(trifluoromethoxy)tetrafluoroethane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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